Cas no 1805456-17-0 (4-Fluoro-5-mercaptonicotinonitrile)
4-Fluoro-5-mercaptonicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-5-mercaptonicotinonitrile
-
- Inchi: 1S/C6H3FN2S/c7-6-4(1-8)2-9-3-5(6)10/h2-3,10H
- InChI Key: AVIFXXDEBKTWIJ-UHFFFAOYSA-N
- SMILES: SC1C=NC=C(C#N)C=1F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 164
- XLogP3: 0.8
- Topological Polar Surface Area: 37.7
4-Fluoro-5-mercaptonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009165-250mg |
4-Fluoro-5-mercaptonicotinonitrile |
1805456-17-0 | 95% | 250mg |
$999.60 | 2022-04-01 | |
| Alichem | A029009165-1g |
4-Fluoro-5-mercaptonicotinonitrile |
1805456-17-0 | 95% | 1g |
$2,837.10 | 2022-04-01 |
4-Fluoro-5-mercaptonicotinonitrile Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 4-Fluoro-5-mercaptonicotinonitrile
4-Fluoro-5-mercaptonicotinonitrile (CAS No. 1805456-17-0): An Emerging Compound in Medicinal Chemistry
4-Fluoro-5-mercaptonicotinonitrile (CAS No. 1805456-17-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its fluorine and thiol functionalities, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.
The chemical structure of 4-Fluoro-5-mercaptonicotinonitrile consists of a pyridine ring with a cyano group at the 3-position, a fluorine atom at the 4-position, and a thiol group at the 5-position. The presence of these functional groups imparts distinct properties to the molecule, such as enhanced solubility, reactivity, and bioavailability. These characteristics are crucial for optimizing the compound's pharmacological profile and improving its therapeutic potential.
Recent studies have explored the biological activities of 4-Fluoro-5-mercaptonicotinonitrile, revealing its potential as an antioxidant and anti-inflammatory agent. The thiol group in the molecule plays a pivotal role in scavenging reactive oxygen species (ROS), which are known to contribute to oxidative stress and inflammation. This property makes 4-Fluoro-5-mercaptonicotinonitrile a promising candidate for the treatment of various inflammatory disorders and oxidative stress-related conditions.
In addition to its antioxidant and anti-inflammatory properties, 4-Fluoro-5-mercaptonicotinonitrile has shown promise in modulating enzyme activities. Specifically, it has been reported to inhibit certain enzymes involved in metabolic pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key targets for the development of anti-inflammatory drugs, and the ability of 4-Fluoro-5-mercaptonicotinonitrile to modulate their activities suggests its potential as a lead compound for drug discovery.
The pharmacokinetic properties of 4-Fluoro-5-mercaptonicotinonitrile have also been investigated. Studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it suitable for further preclinical and clinical evaluation. Moreover, the compound's ability to cross biological membranes efficiently enhances its potential as a therapeutic agent.
In the context of drug development, 4-Fluoro-5-mercaptonicotinonitrile has been evaluated for its safety and efficacy in various preclinical models. Animal studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings support its advancement to clinical trials for further assessment of its therapeutic potential.
The structural versatility of 4-Fluoro-5-mercaptonicotinonitrile also allows for chemical modifications to optimize its pharmacological properties. Researchers have explored various derivatives of the compound by introducing different substituents at various positions on the pyridine ring. These modifications aim to enhance the compound's potency, selectivity, and pharmacokinetic properties, thereby improving its therapeutic index.
In conclusion, 4-Fluoro-5-mercaptonicotinonitrile (CAS No. 1805456-17-0) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for potential breakthroughs in the treatment of various diseases.
1805456-17-0 (4-Fluoro-5-mercaptonicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)